Cas no 81677-60-3 (methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate)
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalanine,4-nitro-, methyl ester
- (S)-4-Nitrophenylalaninemethylester
- 4-(2-amino-2'-carbomethoxy)ethyl-nitrobenzene methyl ester
- 4-nitro-L-phenylalanine methyl ester
- BP-20664
- SCHEMBL240405
- EN300-1068482
- 4-Nitro-phenylalanine methyl ester
- BS-24104
- I12001
- H-L-Phe(4-NO2)-OMe
- methyl (2S)-2-amino-3-(4-nitrophenyl)propionate
- p-nitro-phenylalanine methyl ester
- 85317-52-8
- methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate
- 81677-60-3
- (S)-4-Nitrophenylalanin-methyl-ester
- (S)-Methyl2-amino-3-(4-nitrophenyl)propanoate
- (S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate
- FUFUQQWIXMPZFU-VIFPVBQESA-N
- p-Nitrophenylalanine methylester
-
- Inchi: 1S/C10H12N2O4/c1-16-10(13)9(11)6-7-2-4-8(5-3-7)12(14)15/h2-5,9H,6,11H2,1H3/t9-/m0/s1
- InChI Key: FUFUQQWIXMPZFU-VIFPVBQESA-N
- SMILES: O(C)C([C@H](CC1C=CC(=CC=1)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 224.07970687g/mol
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 98.1Ų
Experimental Properties
- PSA: 98.14000
- LogP: 1.86110
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1068482-0.05g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 0.05g |
$178.0 | 2023-10-28 | |
| Enamine | EN300-1068482-0.1g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 0.1g |
$187.0 | 2023-10-28 | |
| Enamine | EN300-1068482-0.25g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 0.25g |
$196.0 | 2023-10-28 | |
| Enamine | EN300-1068482-0.5g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 0.5g |
$204.0 | 2023-10-28 | |
| Enamine | EN300-1068482-1.0g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 1g |
$385.0 | 2023-06-10 | ||
| Enamine | EN300-1068482-2.5g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 2.5g |
$418.0 | 2023-10-28 | |
| Enamine | EN300-1068482-5.0g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 5g |
$1115.0 | 2023-06-10 | ||
| Enamine | EN300-1068482-10.0g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 10g |
$1654.0 | 2023-06-10 | ||
| Enamine | EN300-1068482-1g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 1g |
$212.0 | 2023-10-28 | |
| Enamine | EN300-1068482-5g |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
81677-60-3 | 95% | 5g |
$618.0 | 2023-10-28 |
methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate
Recent Advances in the Study of Methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate (CAS: 81677-60-3)
Methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate (CAS: 81677-60-3) is a chiral amino acid ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including peptide-based therapeutics and enzyme inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel treatments for neurological disorders and cancer.
A 2023 study published in the *Journal of Medicinal Chemistry* investigated the role of methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate as a building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The study highlighted the compound's versatility and its potential to be further optimized for enhanced pharmacokinetic properties.
In another recent development, a team of researchers from the University of Cambridge reported the use of methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate in the design of peptide-based prodrugs. Their findings, published in *Chemical Communications*, revealed that the compound's nitroaryl group could be leveraged for targeted drug delivery, particularly in overcoming the blood-brain barrier for the treatment of neurodegenerative diseases. This approach opens new avenues for the development of CNS-targeted therapeutics.
Further, a 2024 study in *Bioorganic & Medicinal Chemistry Letters* explored the enzymatic resolution of methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate using lipases. The study achieved high enantioselectivity, which is critical for the production of optically pure intermediates in pharmaceutical manufacturing. This methodological advancement could streamline the synthesis of chiral drugs, reducing costs and improving efficiency in industrial applications.
Ongoing research continues to uncover the multifaceted roles of methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate in medicinal chemistry. Its unique structural features, including the nitro group and ester functionality, make it a valuable scaffold for the design of new therapeutic agents. Future studies are expected to focus on optimizing its derivatives for clinical applications, as well as exploring its potential in other areas such as antimicrobial and anti-inflammatory drug development.
81677-60-3 (methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate) Related Products
- 56613-61-7((R)-2-Amino-3-(4-nitrophenyl)propanoic acid)
- 2922-40-9(H-DL-Phe(4-NO2)-OH)
- 949-99-5((2S)-2-amino-3-(4-nitrophenyl)propanoic acid)
- 207569-25-3(4-Nitro-DL-phenylalanine)
- 85317-52-8((S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate)
- 207591-86-4((S)-2-Amino-3-(4-nitrophenyl)propanoic acid hydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)